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Compound of Interest

Compound Name: K6PC-5

Cat. No.: B1673262

{ Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

K6PC-5 is a synthetic ceramide derivative that functions as a potent and direct activator of
sphingosine kinase 1 (SPHK1).[1][2][3][4][5] This activation leads to the production of
sphingosine-1-phosphate (S1P), a critical signaling lipid involved in a multitude of cellular

processes.[5] K6PC-5 has demonstrated potential in research related to skin diseases,

neurodegeneration, and viral infections due to its role in promoting keratinocyte differentiation,

stimulating fibroblast proliferation and collagen synthesis, and increasing intracellular calcium

levels.[1][5][6][7][8]

Chemical Properties:

Property

Value

Formal Name

2-hexyl-N-[2-hydroxy-1-(hydroxymethyl)ethyl]-3-
oxo-decanamide

CAS Number

756875-51-1

Molecular Formula

C19H37NO4

Molecular Weight 343.5 g/mol [2][3]

Formulation Solid[2]

Purity =>98%][2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1673262?utm_src=pdf-interest
https://www.benchchem.com/product/b1673262?utm_src=pdf-body
https://www.medchemexpress.com/k6pc-5.html
https://www.caymanchem.com/product/34070/k6pc-5
https://www.axonmedchem.com/2484-k6pc-5
http://www.probechem.com/products_K6PC-5.html
https://pubmed.ncbi.nlm.nih.gov/18385762/
https://pubmed.ncbi.nlm.nih.gov/18385762/
https://www.benchchem.com/product/b1673262?utm_src=pdf-body
https://www.medchemexpress.com/k6pc-5.html
https://pubmed.ncbi.nlm.nih.gov/18385762/
https://www.researchgate.net/publication/5433057_K6PC-5_a_sphingosine_kinase_activator_induces_anti-aging_effects_in_intrinsically_aged_skin_through_intracellular_Ca2_signaling
https://pubmed.ncbi.nlm.nih.gov/18420384/
https://pubmed.ncbi.nlm.nih.gov/18341573/
https://www.caymanchem.com/product/34070/k6pc-5
https://www.axonmedchem.com/2484-k6pc-5
https://www.caymanchem.com/product/34070/k6pc-5
https://www.caymanchem.com/product/34070/k6pc-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Dissolution Protocols

K6PC-5 is a hydrophobic compound with poor solubility in aqueous solutions.[5][6] The
following protocols are recommended for its dissolution. It is advised to prepare solutions fresh
for in vivo experiments on the day of use.[1] For in vitro studies, stock solutions can be
prepared and stored as described in the storage section. Should precipitation occur during
preparation, gentle heating and/or sonication can be used to facilitate dissolution.[1]

Solubility Data:

Solvent Concentration
Dimethyl Sulfoxide (DMSO) 30 mg/mL[2]
Dimethyl Sulfoxide (DMSO) 10 mM[4]

In Vivo Formulation Protocols:

Protocol Solvent Composition Final Concentration

10% DMSO, 40% PEG300,
1 ) > 2.5 mg/mL (7.28 mM)[1]
5% Tween-80, 45% Saline

10% DMSO, 90% (20% SBE-
2 ) ) = 2.5 mg/mL (7.28 mM)[1]
B-CD in Saline)

3 10% DMSO, 90% Corn OiIl = 2.5 mg/mL (7.28 mM)[1]

Stock Solution Preparation (for in vitro use):
To prepare a 10 mM stock solution in DMSO:
» Weigh out the desired amount of K6PC-5 solid.

o Calculate the required volume of DMSO based on the molecular weight (343.5 g/mol ). For
example, to make 1 mL of a 10 mM solution, dissolve 3.435 mg of K6PC-5 in 1 mL of DMSO.

o Add the DMSO to the solid K6PC-5.
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» Vortex or sonicate until the solid is completely dissolved.

Storage Protocols

Proper storage of K6PC-5 is crucial to maintain its stability and activity.

Storage of Solid Compound:

Storage Temperature Duration
-20°C 12 months
4°C 6 months

Storage of Stock Solutions in Solvent:

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into single-use volumes.[1]

Storage Temperature Duration
-80°C 6 months
-20°C 1 month[1] or 6 months

Mechanism of Action and Signaling Pathway

K6PC-5 directly activates SPHK1, which catalyzes the phosphorylation of sphingosine to S1P.
[5] The resulting increase in intracellular S1P levels leads to a rapid and transient rise in
intracellular calcium concentration ([Ca2+]i).[1][5] This calcium signaling is dependent on
thapsigargin-sensitive Ca2+ stores and Ca2+ entry, but independent of the classical
phospholipase C pathway.[5][7]
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K6PC-5 signaling pathway.

Experimental Workflow: Preparation and Application

The following diagram outlines a general workflow for the preparation and application of K6PC-
5 in a typical cell-based experiment.
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Experimental workflow for K6PC-5.
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Applications in Research

K6PC-5 has been utilized in a variety of research contexts, including:

o Dermatology: Promoting epidermal differentiation and proliferation of keratinocytes, and
increasing collagen synthesis in fibroblasts.[1][5][6][7][8] It has been studied for its potential
in treating skin disorders like atopic dermatitis and psoriasis, as well as for anti-aging effects
in skin.[3][5][6][7][8]

» Neuroscience: Exhibiting neuroprotective effects by inhibiting cell death in neuronal cells
under conditions of oxygen-glucose deprivation/reoxygenation.[2]

 Virology: Attenuating Ebola virus infection by inhibiting viral entry.[9][10]

These application notes provide a comprehensive guide for the effective dissolution, storage,
and utilization of K6PC-5 in a research setting. Adherence to these protocols will help ensure
the integrity and efficacy of the compound in experimental studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

e 2. caymanchem.com [caymanchem.com]

o 3. axonmedchem.com [axonmedchem.com]

e 4. K6PC-5 | SphK1 activator | Probechem Biochemicals [probechem.com]

e 5. K6PC-5, a direct activator of sphingosine kinase 1, promotes epidermal differentiation
through intracellular Ca2+ signaling - PubMed [pubmed.ncbi.nim.nih.gov]

o 6. researchgate.net [researchgate.net]

e 7. K6PC-5, a sphingosine kinase activator, induces anti-aging effects in intrinsically aged
skin through intracellular Ca2+ signaling - PubMed [pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1673262?utm_src=pdf-body
https://www.medchemexpress.com/k6pc-5.html
https://pubmed.ncbi.nlm.nih.gov/18385762/
https://www.researchgate.net/publication/5433057_K6PC-5_a_sphingosine_kinase_activator_induces_anti-aging_effects_in_intrinsically_aged_skin_through_intracellular_Ca2_signaling
https://pubmed.ncbi.nlm.nih.gov/18420384/
https://pubmed.ncbi.nlm.nih.gov/18341573/
https://www.axonmedchem.com/2484-k6pc-5
https://pubmed.ncbi.nlm.nih.gov/18385762/
https://www.researchgate.net/publication/5433057_K6PC-5_a_sphingosine_kinase_activator_induces_anti-aging_effects_in_intrinsically_aged_skin_through_intracellular_Ca2_signaling
https://pubmed.ncbi.nlm.nih.gov/18420384/
https://pubmed.ncbi.nlm.nih.gov/18341573/
https://www.caymanchem.com/product/34070/k6pc-5
https://www.researchgate.net/publication/349874773_The_Sphingosine_kinase_1_activator_K6PC-5_attenuates_Ebola_virus_infection
https://pmc.ncbi.nlm.nih.gov/articles/PMC8005759/
https://www.benchchem.com/product/b1673262?utm_src=pdf-body
https://www.benchchem.com/product/b1673262?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/k6pc-5.html
https://www.caymanchem.com/product/34070/k6pc-5
https://www.axonmedchem.com/2484-k6pc-5
http://www.probechem.com/products_K6PC-5.html
https://pubmed.ncbi.nlm.nih.gov/18385762/
https://pubmed.ncbi.nlm.nih.gov/18385762/
https://www.researchgate.net/publication/5433057_K6PC-5_a_sphingosine_kinase_activator_induces_anti-aging_effects_in_intrinsically_aged_skin_through_intracellular_Ca2_signaling
https://pubmed.ncbi.nlm.nih.gov/18420384/
https://pubmed.ncbi.nlm.nih.gov/18420384/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

8. K6PC-5, a novel sphingosine kinase activator, improves long-term ultraviolet light-exposed
aged murine skin - PubMed [pubmed.ncbi.nim.nih.gov]

e 9. researchgate.net [researchgate.net]

e 10. The sphingosine kinase 1 activator, K6PC-5, attenuates Ebola virus infection - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for K6PC-5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673262#protocol-for-dissolving-and-storing-k6pc-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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